Methyl 2-Cyclopropylbenzoate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 2-Cyclopropylbenzoate involves starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The obtained products are purified and characterized using IR, 1H NMR, 13C NMR spectroscopy, and elemental methods .
Molecular Structure Analysis
The molecular formula of Methyl 2-Cyclopropylbenzoate indicates its composition of carbon, hydrogen, and oxygen atoms. The cyclopropyl group introduces a three-membered ring into the benzene ring, resulting in a unique structure. The compound’s molecular weight is 176.22 g/mol .
Scientific Research Applications
Synthesis of Phthalides and Dihydroisocoumarins : 2-Cyclopropylbenzoic acids, related to Methyl 2-Cyclopropylbenzoate, have been used in the synthesis of 3-ethylphthalides and 3-methyl-3,4-dihydroisocoumarins. These compounds find applications in organic synthesis and potentially in pharmaceuticals (Mochalov et al., 1998).
Cyclopropanation Studies : In a study focusing on the cyclopropanation of electron-deficient alkenes, compounds structurally related to Methyl 2-Cyclopropylbenzoate were utilized to understand the activity and sensitivity of certain catalysts. This research contributes to the field of catalysis and organic reaction mechanisms (Chirila et al., 2018).
Agricultural Applications : Research has been conducted on using nanocarriers for the sustained release of certain agricultural fungicides, where compounds related to Methyl 2-Cyclopropylbenzoate are components. This has implications for improving the efficiency and reducing the environmental impact of fungicides (Campos et al., 2015).
Neuroprotective Effects : Methyl 3,4-Dihydroxybenzoate, a compound structurally similar to Methyl 2-Cyclopropylbenzoate, has been found to have neuroprotective effects against oxidative damage in human neuroblastoma cells. This could have potential implications for the treatment of neurodegenerative diseases (Cai et al., 2016).
Inclusion Complexation in Pharmaceuticals and Cosmetics : Methyl 4-hydroxybenzoate, a compound related to Methyl 2-Cyclopropylbenzoate, has been studied for its inclusion complexation properties, which is important for its use as a preservative in pharmaceuticals, foods, and cosmetics (Matsuda et al., 1993).
Safety and Hazards
properties
IUPAC Name |
methyl 2-cyclopropylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-13-11(12)10-5-3-2-4-9(10)8-6-7-8/h2-5,8H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLCZAGWTXHURL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2CC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-Cyclopropylbenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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